Cas no 1446519-44-3 ((1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID)
(1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- (1S,3S,4S,5S)-2-(tert-Butoxycarbonyl)-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- CS-0058942
- SCHEMBL14343806
- P19956
- 1250884-84-4
- (1S,3S,4S,5S)-2-(tert-Butoxycarbonyl)-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylicacid
- (1s,3s,4s,5s)-rel-2-boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- AS-34041
- (1S,3S,4S,5S)-5-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonyl]-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- AKOS025290986
- (1S,3S,4S,5S)-rel-2-(tert-Butoxycarbonyl)-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid
- 1446519-44-3
- (1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID
-
- Inchi: 1S/C12H19NO5/c1-12(2,3)18-11(17)13-6-4-7(8(14)5-6)9(13)10(15)16/h6-9,14H,4-5H2,1-3H3,(H,15,16)/t6-,7+,8-,9-/m0/s1
- InChI Key: SDTKFYMBKIVOOR-KZVJFYERSA-N
- SMILES: [C@]12([H])C[C@]([H])([C@@H](O)C1)[C@@H](C(O)=O)N2C(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 257.12632271g/mol
- Monoisotopic Mass: 257.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 87.1Ų
(1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM505202-250mg |
(1S,3S,4S,5S)-2-(tert-Butoxycarbonyl)-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylicacid |
1446519-44-3 | 97% | 250mg |
$933 | 2022-09-02 | |
| Chemenu | CM505202-1g |
(1S,3S,4S,5S)-2-(tert-Butoxycarbonyl)-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylicacid |
1446519-44-3 | 97% | 1g |
$4185 | 2023-01-01 | |
| Key Organics Ltd | AS-34041-250MG |
(1s,3s,4s,5s)-rel-2-boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
1446519-44-3 | >95% | 0.25g |
£2821.00 | 2023-06-14 | |
| Key Organics Ltd | AS-34041-0.25g |
(1s,3s,4s,5s)-rel-2-boc-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
1446519-44-3 | >95% | 0.25g |
£2843.00 | 2025-02-08 | |
| Aaron | AR01DZ01-100mg |
(1S,3S,4S,5S)-2-tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
1446519-44-3 | 97% | 100mg |
$369.00 | 2025-02-17 | |
| Aaron | AR01DZ01-250mg |
(1S,3S,4S,5S)-2-tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
1446519-44-3 | 97% | 250mg |
$616.00 | 2025-02-17 | |
| Aaron | AR01DZ01-500mg |
(1S,3S,4S,5S)-2-tert-butoxycarbonyl-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
1446519-44-3 | 97% | 500mg |
$880.00 | 2025-02-17 | |
| Crysdot LLC | CD11254951-50mg |
(1S,3S,4S,5S)-2-(tert-Butoxycarbonyl)-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
1446519-44-3 | 97% | 50mg |
$314 | 2024-07-18 | |
| Crysdot LLC | CD11254951-250mg |
(1S,3S,4S,5S)-2-(tert-Butoxycarbonyl)-5-hydroxy-2-azabicyclo[2.2.1]heptane-3-carboxylic acid |
1446519-44-3 | 97% | 250mg |
$942 | 2024-07-18 |
(1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on (1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID
Introduction to (1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID (CAS No. 1446519-44-3)
(1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID (CAS No. 1446519-44-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicycloheptanes and is characterized by its unique stereochemistry and functional groups, which make it a valuable intermediate in the synthesis of various bioactive molecules.
The structure of (1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID features a bicyclic ring system with a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom and a hydroxyl group at the C5 position. The presence of these functional groups provides multiple points for further chemical modification, making it a versatile building block in organic synthesis.
Recent studies have highlighted the potential applications of this compound in drug discovery and development. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of (1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID exhibit potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer.
In one notable study, scientists at the University of California, San Francisco (UCSF) synthesized a series of analogs derived from (1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID and evaluated their efficacy in inhibiting the activity of protein kinases associated with cancer progression. The results demonstrated that certain derivatives showed high selectivity and potency, making them promising candidates for further preclinical evaluation.
Beyond its potential as a therapeutic agent, (1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID is also used as a key intermediate in the synthesis of other bioactive compounds. Its ability to undergo selective chemical transformations allows researchers to introduce specific functional groups or modify existing ones to create new molecules with desired biological properties.
The synthesis of (1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID typically involves several steps, including ring formation and functional group introduction. One common synthetic route involves the use of chiral catalysts to ensure the correct stereochemistry at each step. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.
In addition to its synthetic utility, the compound's stability and solubility properties are important considerations for its use in pharmaceutical applications. Studies have shown that (1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID exhibits good stability under various conditions and can be readily dissolved in common organic solvents such as dimethyl sulfoxide (DMSO) and methanol.
The pharmacological profile of (1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to modulate specific biological pathways and interact with target proteins with high affinity and selectivity. In vivo studies have further confirmed its efficacy in animal models of disease.
The safety profile of this compound is another critical aspect that has been thoroughly investigated. Toxicity studies have shown that (1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems.
In conclusion, (1S,3S,4S,5S)-REL-2-Boc-5-hydroxyazabicycloheptane carboxylic acid (CAS No. 1446519-44-3) represents an important compound in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Its versatility as a synthetic intermediate and its promising biological activity make it an attractive candidate for further research and development in the pharmaceutical industry.
1446519-44-3 ((1S,3S,4S,5S)-REL-2-BOC-5-HYDROXY-2-AZABICYCLO[2.2.1]HEPTANE-3-CARBOXYLIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)